- Use of N-tributylstannylpyrazole as dequaternization agent, Comptes Rendus des Seances de l'Academie des Sciences, 1975, 281(22), 945-6
Cas no 96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole)
1-(2-Chloroethyl)-1H-pyrazole structure
Product Name:1-(2-Chloroethyl)-1H-pyrazole
CAS No:96450-53-2
MF:C5H7ClN2
MW:130.575479745865
MDL:MFCD00173067
CID:809302
PubChem ID:642214
Update Time:2024-10-25
1-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloroethyl)-1H-pyrazole
- 1-(2-Chloro-ethyl)-1H-pyrazole
- 1-(2-chloroethyl)pyrazole
- 1H-Pyrazole,1-(2-chloroethyl)-
- chloroethylpyrazole
- 1-(2-Chloroethyl)-1H-pyrazole (ACI)
- 1-(β-Chloroethyl)pyrazole
- DTXSID80348992
- SY104209
- 96450-53-2
- DTXCID70300064
- 1-(2-chloroethyl)-1H-pyrazole, AldrichCPR
- W-204142
- AKOS000297999
- MFCD00173067
- EN300-52165
- F11115
- STK027544
- SCHEMBL464768
- CS-0070112
- F1905-0030
- 1D-124
- HUZHIOQELFFZBM-UHFFFAOYSA-N
- 1H-pyrazole, 1-(2-chloroethyl)-
- BBL028326
-
- MDL： MFCD00173067
- Inchi： 1S/C5H7ClN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2
- InChI Key： HUZHIOQELFFZBM-UHFFFAOYSA-N
- SMILES： ClCCN1C=CC=N1
Computed Properties
- Exact Mass: 130.03000
- Monoisotopic Mass: 130.029776
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 17.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 60°/0.3mm
- Flash Point: 76.4±22.6 °C
- Refractive Index: 1.548
- PSA: 17.82000
- LogP: 1.12190
- Vapor Pressure: 0.4±0.4 mmHg at 25°C
1-(2-Chloroethyl)-1H-pyrazole Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Chloroethyl)-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-Chloroethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A049003739-25g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 95% | 25g |
$202.73 | 2023-08-31 | |
| Alichem | A049003739-100g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 95% | 100g |
$575.70 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-1g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 1g |
552.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-5g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 5g |
1283.0CNY | 2021-07-05 | |
| Chemenu | CM283518-250mg |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 95+% | 250mg |
$74 | 2021-08-18 | |
| Chemenu | CM283518-1g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 95+% | 1g |
$184 | 2021-08-18 | |
| Chemenu | CM283518-5g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 95+% | 5g |
$569 | 2021-08-18 | |
| TRC | B416210-500mg |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 500mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B416210-1g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 1g |
$ 98.00 | 2023-04-18 | ||
| TRC | B416210-5g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 5g |
$ 310.00 | 2023-04-18 |
1-(2-Chloroethyl)-1H-pyrazole Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ; 3 h, cooled; 3 d, rt
Reference
- Preparation of pyrazolopyrimidinones as inhibitors of type 5 cyclic guanosine 3',5'-monophosphate phosphodiesterase (cGMP PDE5) for the treatment of sexual dysfunction., World Intellectual Property Organization, , ,
Production Method 3
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Nucleophilic substitution of the bromine atom by chlorine in 1-(β-bromoethyl)pyrazoles, Hayastani Kimiakan Handes, 2003, 56(3), 70-71
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide Solvents: Water
Reference
- Synthesis and physicochemical studies on 1,2-bisazolylethanes, Journal of Heterocyclic Chemistry, 1988, 25(3), 771-82
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: 1,4-Dioxane
Reference
- Alkylation of azoles by β-functionally substituted alkyl halides under phase-transfer catalysis conditions, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1986, 59(6), 1296-300
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 70 - 75 °C
Reference
- Synthesis of N-vinylpyrazoles, Chemistry of Heterocyclic Compounds (New York, 2005, 41(4), 452-455
Production Method 8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 5 h, 80 °C
Reference
- Rhodium(I)-N-Heterocyclic Carbene Catalyst for Selective Coupling of N-Vinylpyrazoles with Alkynes via C-H Activation, ACS Catalysis, 2014, 4(12), 4244-4253
Production Method 9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; < 90 °C; 1 h, 100 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized
Reference
- Vilsmeier-Haack formylation of 2-(1H-pyrazol-1-yl)ethanol and its methyl derivatives, Russian Journal of General Chemistry, 2015, 85(5), 1191-1193
Production Method 10
Reaction Conditions
Reference
- 2,4-Dioxoquinazoline-6-sulfonamide derivatives as inhibitors of PARG and their preparation, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 1 h, rt; rt; 3 h, rt
1.2 Reagents: Hydrogen ion Solvents: Water ; overnight, acidified, cooled
1.2 Reagents: Hydrogen ion Solvents: Water ; overnight, acidified, cooled
Reference
- Synthesis and spectral studies of novel pyrazole derivatives of β-carbonyl compounds, Oriental Journal of Chemistry, 2007, 23(3), 1097-1100
1-(2-Chloroethyl)-1H-pyrazole Raw materials
- 1H-pyrazole
- 1H-Pyrazole,1-(tributylstannyl)-
- 2-(1H-Pyrazol-1-yl)ethanol
- 1-ethyl-4-methyl-Pyridinium chloride
- 1-(2-Bromoethyl)-1H-pyrazole
1-(2-Chloroethyl)-1H-pyrazole Preparation Products
1-(2-Chloroethyl)-1H-pyrazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole) Related Products
- 1071550-46-3([2-(1h-Pyrazol-1-yl)ethyl]amine dihydrochloride)
- 96450-55-4(1-(2-Chloroethyl)-3-methyl-1H-pyrazole)
- 92146-02-6(1H-Pyrazole, 1,1'-(1,2-ethanediyl)bis-)
- 131727-26-9(1H-Pyrazole, 1-(2-chloroethyl)-4-iodo-)
- 2817-71-2(1-Ethyl-1H-Pyrazole)
- 101395-71-5(2-(1H-pyrazol-1-yl)ethan-1-amine)
- 663941-72-8(4-Bromo-1-(2-chloroethyl)-1H-pyrazole)
- 1046861-53-3(1-(2-Chloroethyl)-4-methyl-1H-pyrazole)
- 1384430-68-5(1-(2-chloroethyl)-1H-pyrazole hydrochloride)
- 663941-71-7
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier
CN Supplier
Bulk
